Cas no 5981-09-9 (TAPA)

TAPA structure
TAPA structure
Product Name:TAPA
CAS No:5981-09-9
MF:C18H18N4
MW:290.362323284149
MDL:MFCD00778301
CID:46304
PubChem ID:87560356
Update Time:2025-04-18

TAPA Chemical and Physical Properties

Names and Identifiers

    • Tris(4-aminophenyl)amine
    • N,N-Bis(4-aminophenyl)benzene-1,4-diamine
    • 1,​4-​Benzenediamine, N1,​N1-​bis(4-​aminophenyl)​-
    • 4,4',4''-Triaminotriphenylamine
    • Tris(p-aminophenyl)amine
    • TAPA
    • 4-N,4-N-bis(4-aminophenyl)benzene-1,4-diamine
    • N1,N1-bis(4-aminophenyl)benzene-1,4-diamine
    • 1,4-Benzenediamine, N,N-bis(4-aminophenyl)-
    • N,N-Bis(4-aminophenyl)-1,4-benzenediamine
    • 1-N,1-N-bis(4-aminophenyl)benzene-1,4-diamine
    • 1,4-Benzenediamine, N1,N1-bis(4-aminophenyl)-
    • PubChem22505
    • tri(4-aminophenyl)amine
    • tris(4-aminophenyl)-amine
    • SNLFYGIUTYKKOE-U
    • 三(4-氨基苯基)胺
    • N1,N1-Bis(4-aminophenyl)-1,4-benzenediamine
    • 4,4',4''-Nitrilotrianiline
    • 4,4',4''-Nitrilotris(aniline)
    • 4,4',4''-Nitrilotris(benzenamine)
    • EINECS 227-791-7
    • N4,N4-bis(4-aminophenyl)benzene-1,4-diamine
    • SNLFYGIUTYKKOE-UHFFFAOYSA-N
    • NS00047018
    • MFCD00778301
    • CS-W002676
    • SY030418
    • A909433
    • DTXSID2064074
    • YSWG096
    • SCHEMBL308803
    • tris(4-aminotriphenyl)amine
    • AKOS015920076
    • 5981-09-9
    • DS-1169
    • T2332
    • tris-(4-aminophenyl)amine
    • SB82110
    • MDL： MFCD00778301
    • Inchi： 1S/C18H18N4/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H,19-21H2
    • InChI Key： SNLFYGIUTYKKOE-UHFFFAOYSA-N
    • SMILES： N(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 290.15300
  • Monoisotopic Mass: 290.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 16.
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.276
  • Melting Point: 230°C(lit.)
  • Boiling Point: 571.3°C at 760 mmHg
  • Flash Point: 294.1°C
  • Refractive Index: 1.751
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 81.30000
  • LogP: 5.64660
  • Sensitiveness: Sensitive to air
  • Solubility: Not determined

TAPA Security Information

TAPA Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

TAPA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-25g
Tris(4-aminophenyl)amine
 5981-09-9 98%
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 ￥1,568.00 2022-08-31
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 5981-09-9 98%
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 ￥119 2024-05-22
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 5981-09-9 98%
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 ￥432 2024-05-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T43900-5g
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 5981-09-9 97%
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 ¥184.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T43900-1g
Tris(p-aminophenyl)amine
 5981-09-9 97%
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 ¥65.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 5981-09-9
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 ¥1386.0 2021-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-250mg
Tris(4-aminophenyl)amine
 5981-09-9 98%
250mg
 ￥58.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-1g
Tris(4-aminophenyl)amine
 5981-09-9 98%
1g
 ￥132.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T820102-5g
Tris(4-aminophenyl)amine
 5981-09-9 98%
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 ￥480.00 2022-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T121339-1g
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 5981-09-9 97%
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 ¥137.90 2023-09-01

TAPA Production Method

Production Method 1

5981-09-9 5981-09-9
5981-09-9 5981-09-9
Reaction Conditions
1.1 Solvents: m-Cresol ;  2 h, 0 °C; 0 °C → rt
1.2 Catalysts: Isoquinoline ;  rt → 30 °C; 8 h, 30 °C; 30 °C → 80 °C; 4 h, 80 °C; 80 °C → 160 °C; 4 h, 160 °C; 160 °C → 200 °C; 10 h, 200 °C; 200 °C → 220 °C; 4 h, 220 °C
Reference
Microporous Polyimides with Uniform Pores for Adsorption and Separation of CO2 Gas and Organic Vapors
Li, Guiyang; Wang, Zhonggang, Macromolecules (Washington, 2013, 46(8), 3058-3066

TAPA Raw materials

TAPA Preparation Products

TAPA Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5981-09-9)TAPA
Order Number:A909433
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:35
Price ($):590.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5981-09-9)TAPA
Order Number:sfd22343
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5981-09-9)Tris(4-aminophenyl)amine
Order Number:LE17129;LE25838461
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com

TAPA Related Literature

Related Categories

5981-09-9 (TAPA) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5981-09-9)TAPA
A909433
Purity:99%
Quantity:100g
Price ($):590.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:5981-09-9)TAPA
sfd22343
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email